Cas no 194209-18-2 (1-(1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-one)

• Product Name: 1-(1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-one
• CAS No: 194209-18-2
• MF: C₅H₇N₃O
• MW: 125.128580331802
• MDL: MFCD18829125
• CID: 116542
• PubChem ID: 10796745
• Update Time: 2025-04-18

1-(1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(1-methyl-1H-1,2,3-triazol-5-yl)-
• Ethanone, 1-(1-methyl-1H-1,2,3-triazol-5-yl)- (9CI)
• AKOS023876077
• F86562
• SY204440
• 194209-18-2
• MFCD18829125
• CHEMBL4577201
• 1-(3-methyltriazol-4-yl)ethanone
• Ethanone,1-(1-methyl-1H-1,2,3-triazol-5-yl)-(9ci)
• Z1216849080
• SCHEMBL17541003
• 1-(1-Methyl-1H-1,2,3-triazol-5-yl)ethanone
• 1-(1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-one
• EN300-224473

• MDL： MFCD18829125
• Inchi： 1S/C5H7N3O/c1-4(9)5-3-6-7-8(5)2/h3H,1-2H3
• InChI Key： OUEAKYQSJVMRDM-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CN=NN1C

Computed Properties

• Exact Mass: 125.05901
• Monoisotopic Mass: 125.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• PSA: 47.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones